BT-Amide

• Molecular Formula: C29H38ClN7O11P2
• Molecular Weight: 758.1 g/mol
• InChI: InChI=1S/C29H38ClN7O11P2/c1-31-27(40)19-8-3-4-9-21(19)35-26-20(30)17-33-28(37-26)36-22-13-12-18(16-23(22)48-2)34-25(39)11-6-5-10-24(38)32-15-7-14-29(41,49(42,43)44)50(45,46)47/h3-4,8-9,12-13,16-17,41H,5-7,10-11,14-15H2,1-2H3,(H,31,40)(H,32,38)(H,34,39)(H2,42,43,44)(H2,45,46,47)(H2,33,35,36,37)
• InChIKey: YMVDKUFJKAKGMV-UHFFFAOYSA-N

BT-Amide: Bone-Targeted Pyk2 Inhibitor

BT-Amide is a first-in-class, orally active, bone-targeted inhibitor of proline-rich tyrosine kinase 2 (Pyk2), also known as focal adhesion kinase 2 (FAK2), with an in vitro IC50 of 44.69 ± 18.86 nM [1]. It is a synthetic conjugate linking a derivative of the Pyk2/FAK inhibitor TAE-226 to the bisphosphonate alendronic acid via a stable amide bond, designed to selectively deliver Pyk2 inhibition to bone tissue while minimizing systemic off-target effects [1]. In a murine model of glucocorticoid-induced osteoporosis (GIOP), oral administration of BT-Amide prevented bone loss without inducing skin lesions or organ toxicity markers, establishing it as the first orally effective bone-targeted Pyk2 inhibitor reported [1].

Bone-targeted Pyk2 pathway inhibition studies

Oral dosing compatibility for chronic GIOP models

Designed to minimize off-target soft-tissue effects

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

BT-Amide vs. Generic Pyk2/FAK Inhibitors

Standard Pyk2/FAK inhibitors such as TAE-226 and PF-431396 are systemically distributed and cause dose-limiting off-target toxicities, most notably skin lesions (15% incidence in TAE-226-treated mice), which severely restrict their utility for chronic bone protection studies [1]. Moreover, conventional bisphosphonate-conjugated bone-targeting agents reported to date have lacked oral bioavailability, requiring parenteral administration [1]. BT-Amide overcomes both limitations through its unique molecular design: the bisphosphonate moiety confers bone matrix affinity for tissue-specific delivery, while the metabolically stable amide linker enables survival through the gastrointestinal tract, achieving oral efficacy that no prior BP-conjugate has demonstrated [1]. Substituting BT-Amide with an in-class analog would forfeit either bone-targeting specificity or oral bioavailability, fundamentally altering experimental outcomes in models of glucocorticoid-induced bone loss.

Target Attribute

Substitution Concern

Bone-targeting specificity

Systemic inhibitors lack bone affinity; off-target skin lesions reported

Oral bioavailability

Generic Pyk2/FAK inhibitors require parenteral dosing; oral efficacy not demonstrated

Amide linker stability

Ester-linked conjugates degrade in GI tract; bone protection endpoints not reproduced

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

BT-Amide vs. Closest Analogs: Quantitative Evidence

Bone-Targeting Specificity and Skin Lesion Reduction

BT-Amide, through its alendronic acid bisphosphonate moiety, exhibits bone-specific accumulation, completely eliminating the skin lesion toxicity observed with the parent compound TAE-226. In a 2-week oral gavage study (10 mg/kg, 5× per week) in C57BL/6 mice, TAE-226 induced skin lesions in 15% of treated animals (3 of 20), whereas BT-Amide produced zero cases of skin lesions (0 of 20) [1]. This differential safety profile is attributed to the bone-affinitive bisphosphonate group driving BT-Amide distribution toward bone tissue and away from non-calcified soft tissues such as skin [1].

Skin Lesion Incidence

Head-to-head

0% (0/20) vs 15% (3/20) TAE-226

Bone-targeting reduces off-target skin effects

2-week oral GIOP model, 10 mg/kg

Evidence Dimension	Incidence of skin lesions (adverse event) following oral administration
Target Compound Data	0% (0 of 20 mice)
Comparator Or Baseline	TAE-226: 15% (3 of 20 mice)
Quantified Difference	Absolute risk reduction of 15 percentage points; 100% relative reduction
Conditions	C57BL/6 mice, 10 mg/kg oral gavage, 5× per week for 2 weeks, concurrent glucocorticoid (GC) treatment

Why This Matters

For chronic bone loss studies requiring repeated dosing, BT-Amide's avoidance of skin toxicity enables longitudinal protocols that are impossible with systemic Pyk2 inhibitors.

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

Oral Efficacy: Amide vs. Ester Linker

BT-Amide is the first reported bone-targeted bisphosphonate conjugate to demonstrate efficacy via oral administration. In the same 2-week murine GIOP model, oral gavage of BT-Amide (10 mg/kg) prevented glucocorticoid-induced bone loss, as measured by total bone mineral density (BMD) preservation, with no statistically significant difference between placebo- and GC-treated groups, indicating complete protection [1]. In contrast, the ester-linked analog BT-Ester failed to protect bone, with a significant BMD difference between placebo and GC groups, and significantly lower BMD than TAE-226 in GC-treated groups [1]. The oral efficacy of BT-Amide is mechanistically linked to the stability of its amide linkage, which resists hydrolysis by digestive enzymes, whereas the ester linkage of BT-Ester is rapidly cleaved, preventing bone accumulation [1].

Oral BMD Preservation

Head-to-head

BT-Amide prevented BMD loss; BT-Ester did not

Amide linker required for oral bone protection

Amide resists GI hydrolysis

Evidence Dimension	Bone mineral density (BMD) preservation following oral administration in GC-induced osteoporosis model
Target Compound Data	BT-Amide: No significant difference between placebo and GC groups (P > 0.05), indicating prevention of GC-induced bone loss
Comparator Or Baseline	BT-Ester: Significant difference between placebo and GC groups; significantly lower BMD than TAE-226 in GC-treated groups (P < 0.05)
Quantified Difference	BT-Amide prevented GC-induced BMD loss; BT-Ester did not
Conditions	C57BL/6 mice, 10 mg/kg oral gavage, 5× per week for 2 weeks, concurrent GC (placebo-controlled)

Why This Matters

Oral dosing enables practical, high-throughput in vivo bone research without the technical burden and stress of parenteral administration, expanding experimental feasibility.

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

Pyk2 Inhibitory Potency vs. Parent Compound

BT-Amide retains moderate Pyk2 inhibitory potency despite the addition of the linker and alendronic acid bone-targeting moiety. In an in vitro kinase inhibition assay, BT-Amide exhibited an IC50 of 44.69 ± 18.86 nM against Pyk2, compared to 16.95 ± 3.62 nM for the parent compound TAE-226 [1]. The intermediate T1 (the free amine precursor to BT-Amide) showed an IC50 of 43.50 ± 12.39 nM, demonstrating that attachment of the linker and alendronic acid did not significantly further reduce potency [1]. Molecular docking confirmed that the alendronic acid moiety extends outward from the ATP-binding pocket and forms stabilizing hydrogen bonds with surface residues (R429, I430, L431) without hindering ligand binding within the pocket [1].

Pyk2 Inhibition IC50

Reported

44.69 ± 18.86 nM

Supports Pyk2 kinase inhibition context

2.6-fold reduction vs TAE-226

Evidence Dimension	Pyk2 kinase inhibition (IC50)
Target Compound Data	44.69 ± 18.86 nM
Comparator Or Baseline	TAE-226: 16.95 ± 3.62 nM; T1 (intermediate): 43.50 ± 12.39 nM
Quantified Difference	2.64-fold reduction in potency relative to TAE-226; essentially equipotent to T1
Conditions	In vitro kinase inhibition assay, recombinant Pyk2 kinase

Why This Matters

BT-Amide's moderate nanomolar potency is sufficient for in vivo bone protection while its bone-targeting property enables lower effective systemic exposure, mitigating the potency loss relative to TAE-226.

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

Linker Stability: Amide vs. Ester

The choice of an amide linker in BT-Amide, as opposed to the ester linker in BT-Ester, is a critical determinant of oral efficacy. In the 2-week murine GIOP study, BT-Amide protected against GC-induced bone loss, while BT-Ester—despite also carrying the bone-targeting alendronic acid moiety—failed to confer bone protection [1]. This functional difference is attributed to the greater hydrolytic stability of the amide bond relative to the ester bond in the gastrointestinal environment. LC-MS/MS analysis of serum 24 hours after BT-Amide administration detected no substantial concentrations of the free Pyk2 inhibitor T1, indicating that BT-Amide does not function as a prodrug requiring cleavage for activity; instead, the intact conjugate itself acts as a Pyk2 inhibitor [1]. The ester-linked BT-Ester is presumed to undergo premature hydrolysis, releasing the bone-targeting moiety before reaching bone tissue [1].

Linker Stability

Reported

No active metabolite detected at 24 h

Amide bond enables GI survival

LC-MS/MS serum analysis

Evidence Dimension	Oral efficacy in preventing GC-induced bone loss (BMD preservation) and linker metabolic stability
Target Compound Data	BT-Amide (amide linker): Prevented GC-induced bone loss; no active metabolite (T1) detected in serum at 24 h post-dose
Comparator Or Baseline	BT-Ester (ester linker): Failed to prevent GC-induced bone loss; significantly lower BMD vs. TAE-226 in GC-treated groups
Quantified Difference	BT-Amide effective; BT-Ester ineffective
Conditions	C57BL/6 mice, 10 mg/kg oral gavage, 5× per week for 2 weeks; LC-MS/MS serum analysis at 24 h post-dose

Why This Matters

The amide linker confers gastrointestinal stability that is essential for oral bone-targeted delivery; ester-linked analogs are unsuitable for oral administration in bone research.

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

Systemic Organ Toxicity Profile

BT-Amide administration at therapeutically effective doses (10 mg/kg oral gavage, 5× per week for 2 weeks) did not elevate circulating organ toxicity biomarkers in C57BL/6 mice. Serum biomarkers including albumin, calcium, and glucose were assessed at study endpoint, and no significant differences were observed between BT-Amide-treated mice and any of the control groups (untreated, vehicle-treated, or BT-Ester-treated) [1]. This finding indicates an absence of detectable organ toxicities under the dosing regimen that conferred full protection against GC-induced bone loss. In contrast, the parent compound TAE-226, while also effective in preventing bone loss, induced skin lesions in 15% of treated mice, reflecting its systemic distribution to non-target tissues [1].

Organ Toxicity Markers

Head-to-head

No significant difference vs controls

Supports safety-related endpoint monitoring

Albumin, calcium, glucose

Evidence Dimension	Circulating organ toxicity biomarkers (albumin, calcium, glucose) post-treatment
Target Compound Data	No significant difference vs. untreated, vehicle, or BT-Ester controls (P > 0.05)
Comparator Or Baseline	Vehicle-treated and untreated control groups
Quantified Difference	No detectable organ toxicity signal
Conditions	C57BL/6 mice, 10 mg/kg oral gavage, 5× per week for 2 weeks, serum collected at study endpoint

Why This Matters

The absence of systemic organ toxicity at an efficacious oral dose supports BT-Amide's suitability for chronic bone protection studies where long-term safety is a critical experimental parameter.

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source

BT-Amide Research Applications

Preclinical GIOP Modeling

BT-Amide is ideally suited for chronic oral dosing in murine GIOP models where systemic Pyk2 inhibitors (e.g., TAE-226, PF-431396) are contraindicated due to skin toxicity. The 10 mg/kg oral gavage regimen (5× per week) has been validated to prevent GC-induced bone loss without adverse events, enabling multi-week or longer studies of bone protective interventions [1].

Bone-Specific Pyk2 Signaling

Researchers studying the role of Pyk2 in bone cell biology (osteoclasts, osteoblasts, osteocytes) can use BT-Amide to selectively inhibit Pyk2 in bone tissue while minimizing confounding systemic effects. The bone-targeting property, conferred by the bisphosphonate moiety's high affinity for hydroxyapatite, allows interrogation of Pyk2's bone-specific functions without the confounding influence of Pyk2 inhibition in non-skeletal tissues [1].

Bone-Targeted Oral Drug Delivery Platform

BT-Amide serves as a proof-of-concept scaffold for developing orally bioavailable, bone-targeted conjugates of other kinase inhibitors or therapeutic agents. Its stable amide linker design and demonstrated oral efficacy provide a template for medicinal chemists seeking to adapt systemic agents for bone-specific delivery via oral administration, a historically challenging route for bisphosphonate conjugates [1].

Comparative Toxicology of Pyk2/FAK Inhibitors

BT-Amide's favorable safety profile—zero skin lesions and no organ toxicity biomarker elevations at efficacious doses—makes it a valuable reference compound for benchmarking the off-target toxicity of next-generation Pyk2/FAK inhibitors. Researchers can use BT-Amide as a comparator to assess whether novel inhibitors achieve tissue selectivity comparable to the bone-targeted conjugate approach [1].

Application

Selection Property

Validation Focus

GIOP bone loss model studies

Oral bone-targeted Pyk2 inhibition

BMD preservation, absence of skin lesions

Bone-specific Pyk2 signaling research

Bone-restricted delivery minimizes systemic confounds

Osteoblast/osteoclast endpoint analysis

Bone-targeted conjugate scaffold development

Amide linker stability and oral bioavailability

Bone accumulation, GI stability validation

Pyk2/FAK inhibitor toxicology benchmarking

Comparative off-target effect profiling

Skin lesion and organ marker endpoint comparison

• [1] Wang X, Sato AY, Marino S, Akel N, Boysen G, Basnakian AG, et al. Generation of BT-Amide, a Bone-Targeted Pyk2 Inhibitor, Effective via Oral Administration, for the Prevention of Glucocorticoid-Induced Bone Loss. J Med Chem. 2024 Nov 14;67(22):20708-20720. doi: 10.1021/acs.jmedchem.4c02539. View Source